1-Cyclohexylpiperidine
Overview
Description
1-Cyclohexylpiperidine is a chemical compound with the molecular formula C11H21N . It is a colorless to light yellow transparent liquid .
Synthesis Analysis
1-Cyclohexylpiperidine has been used as a draw solute in forward osmosis water separation and CO2 recovery . The miscibility of 1-Cyclohexylpiperidine can be switched by the presence of carbon dioxide (CO2) and is reversible by applying heat .
Molecular Structure Analysis
The molecular structure of 1-Cyclohexylpiperidine consists of a piperidine ring attached to a cyclohexane ring . The molecular weight of 1-Cyclohexylpiperidine is 167.2911 .
Chemical Reactions Analysis
1-Cyclohexylpiperidine has been used in forward osmosis (FO) processes. In these processes, the hydrophobic 1-Cyclohexylpiperidine is first converted to the hydrophilic ammonium salt (CHPH+), and its capability as a draw solution (DS) is thoroughly evaluated .
Physical And Chemical Properties Analysis
1-Cyclohexylpiperidine is a liquid at 20°C . It has a molecular weight of 167.30 .
Scientific Research Applications
Application in Forward Osmosis Water Separation and CO2 Recovery
- Summary of the Application : 1-Cyclohexylpiperidine (CHP) is used as a draw solute in forward osmosis (FO) for water separation and CO2 recovery . The FO process treats water through a spontaneous process that requires minimal energy input while achieving favorable water permeability and selectivity .
- Methods of Application or Experimental Procedures : The hydrophobic CHP is first converted to the hydrophilic ammonium salt (CHPH+), and its capability as a draw solution (DS) is thoroughly evaluated against the typical osmotic agent, sodium chloride (NaCl) . The water permeability across the thin film composite membrane increases by 69% when CHPH+ is used as the DS . The diluted DS is then separated by applying 75 °C to the solution to recover the pure CHP and water .
- Results or Outcomes : The results show that the water permeability when using different feed solutions: aqueous solutions of urea and NaCl were evaluated. In both cases, the CHPH+ generates water fluxes in the range of 65 ± 4 LMH and 69 ± 2 LMH, respectively . The results of this work provide a proof-of-concept of a CHP wastewater and desalination method via an FO process .
Safety And Hazards
Future Directions
properties
IUPAC Name |
1-cyclohexylpiperidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21N/c1-3-7-11(8-4-1)12-9-5-2-6-10-12/h11H,1-10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DSSKLTAHHALFRW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)N2CCCCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60186839 | |
Record name | Piperidine, 1-cyclohexyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60186839 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Cyclohexylpiperidine | |
CAS RN |
3319-01-5 | |
Record name | Cyclohexylpiperidine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3319-01-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Piperidine, 1-cyclohexyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003319015 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-Cyclohexylpiperidine | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=93942 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Piperidine, 1-cyclohexyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60186839 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-cyclohexylpiperidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.020.016 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 1-Cyclohexylpiperidine | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/FB3LR8GN9P | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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